Cas no 1226457-46-0 (2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one
• CAS No: 1226457-46-0
• MF: C₂₂H₂₁ClN₄O₃S
• MW: 456.945142507553
• CID: 5445737
• PubChem ID: 49672498
• Update Time: 2025-09-28

2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[[1-(4-Chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]thio]-1-(1-piperidinyl)ethanone
• 2-[1-(4-chlorophenyl)-5-(3-nitrophenyl)imidazol-2-yl]sulfanyl-1-piperidin-1-ylethanone
• 2-((1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl)thio)-1-(piperidin-1-yl)ethanone
• F2964-3275
• 1226457-46-0
• 2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one
• AKOS024478047

• Inchi： 1S/C22H21ClN4O3S/c23-17-7-9-18(10-8-17)26-20(16-5-4-6-19(13-16)27(29)30)14-24-22(26)31-15-21(28)25-11-2-1-3-12-25/h4-10,13-14H,1-3,11-12,15H2
• InChI Key： ZDEDBYKCINJKOT-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)CSC1N(C2=CC=C(Cl)C=C2)C(C2=CC=CC([N+]([O-])=O)=C2)=CN=1

Computed Properties

• Exact Mass: 456.102
• Monoisotopic Mass: 456.102
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 5
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 109A^2
• XLogP3: 5

Experimental Properties

• Density: 1.40±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 686.4±65.0 °C(Predicted)
• pka: 1.35±0.70(Predicted)

Additional information on 2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one

Introduction to Compound with CAS No 1226457-46-0 and Product Name: 2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one

The compound with the CAS number 1226457-46-0 and the product name 2-{[1-(4-chlorophenyl)-5-(3-nitrophenyl)-1H-imidazol-2-yl]sulfanyl}-1-(piperidin-1-yl)ethan-1-one represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its intricate structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The presence of multiple pharmacophoric groups, including a 4-chlorophenyl moiety, a 3-nitrophenyl group, an imidazole ring, and a piperidine scaffold, makes it a promising candidate for further exploration.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The imidazole core, in particular, is well-documented for its role in various biological processes and its suitability as a scaffold for drug discovery. In the context of this compound, the 1H-imidazol-2-yl group contributes to its unique chemical properties and biological activity. The sulfur atom in the sulfanyl group further enhances its potential as a bioactive molecule by facilitating interactions with biological targets.

The 4-chlorophenyl and 3-nitrophenyl substituents are strategically positioned to influence the electronic properties of the molecule. These groups are known to modulate reactivity and binding affinity, making them valuable in the development of targeted therapies. The combination of these elements within the molecular framework suggests that this compound may exhibit multiple modes of action, which is a desirable trait in modern drug design.

One of the most intriguing aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The structural motifs present in this molecule are frequently employed in medicinal chemistry due to their proven ability to interact with biological receptors and enzymes. The piperidin-1-yl group, for instance, is commonly found in drugs targeting central nervous system disorders, cardiovascular diseases, and other therapeutic areas.

Current research in pharmaceutical chemistry increasingly emphasizes the need for multifunctional compounds that can address multiple aspects of a disease simultaneously. This compound's architecture aligns well with this trend, offering a platform for designing molecules with enhanced efficacy and reduced side effects. The sulfanyl group's ability to form hydrogen bonds and coordinate with metal ions also adds another layer of complexity to its potential applications.

In vitro studies have begun to explore the biological activity of this compound, revealing promising preliminary results. Initial assays suggest that it may possess inhibitory properties against certain enzymes and receptors relevant to various diseases. These findings are particularly exciting given the growing interest in targeted therapies that leverage small-molecule inhibitors.

The synthesis of this compound involves several sophisticated chemical transformations, reflecting the expertise required to produce such molecules on an industrial scale. Advanced techniques in organic synthesis are employed to ensure high yields and purity, which are critical for pharmaceutical applications. The use of palladium-catalyzed cross-coupling reactions, for example, is essential for constructing the complex heterocyclic core.

The role of computational chemistry in optimizing the synthesis and properties of this compound cannot be overstated. Molecular modeling techniques allow researchers to predict how different structural modifications will affect biological activity. This approach accelerates the drug discovery process by enabling virtual screening of potential candidates before experimental synthesis.

As our understanding of disease mechanisms continues to evolve, so does our approach to drug design. This compound exemplifies how integrating knowledge from multiple disciplines—organic chemistry, medicinal chemistry, biochemistry, and computational science—can lead to innovative solutions for treating complex diseases. Its unique structure provides a rich foundation for further investigation into novel therapeutic strategies.

The future prospects for this compound are promising, with ongoing research aimed at elucidating its full potential. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating laboratory findings into clinical applications. By leveraging cutting-edge technologies and interdisciplinary approaches, scientists hope to unlock new possibilities for treating a wide range of medical conditions.